Cas no 959977-81-2 (4-Bromo-5-(2-nitrophenyl)-1,3-oxazole)
959977-81-2 structure
Product Name:4-Bromo-5-(2-nitrophenyl)-1,3-oxazole
CAS No:959977-81-2
MF:C9H5BrN2O3
MW:269.051601171494
CID:2819526
PubChem ID:57356979
Update Time:2025-04-21
4-Bromo-5-(2-nitrophenyl)-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- DTXSID00723520
- 959977-81-2
- DTXCID00674265
- 4-Bromo-5-(2-nitrophenyl)-1,3-oxazole
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- Inchi: 1S/C9H5BrN2O3/c10-9-8(15-5-11-9)6-3-1-2-4-7(6)12(13)14/h1-5H
- InChI Key: VTRYQWHJFMOMSR-UHFFFAOYSA-N
- SMILES: BrC1=C(C2C=CC=CC=2[N+](=O)[O-])OC=N1
Computed Properties
- Exact Mass: 267.94835Da
- Monoisotopic Mass: 267.94835Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 71.9Ų
4-Bromo-5-(2-nitrophenyl)-1,3-oxazole Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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